Cas no 2648927-82-4 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid
• CAS No: 2648927-82-4
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6221399
• PubChem ID: 165745447
• Update Time: 2025-10-31

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methylpentanoic acid
• EN300-1484338
• 2648927-82-4

• Inchi： 1S/C27H27N3O5/c1-3-16(2)24(26(32)33)30-25(31)23-13-12-17(14-28-23)29-27(34)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,16,22,24H,3,15H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t16?,24-/m0/s1
• InChI Key： OJNMIOQLPTVFCL-ODOSRFNGSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid

Comprehensive Overview of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid (CAS No. 2648927-82-4)

The compound (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid (CAS No. 2648927-82-4) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a pyridine ring, and a branched-chain amino acid moiety, making it a versatile intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and biomarker development, aligning with current trends in precision medicine.

One of the most searched questions in AI-driven drug discovery platforms revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid exemplifies this utility, as its Fmoc group ensures selective deprotection during synthesis. This feature is critical for constructing complex peptide architectures, a hot topic in biopharmaceutical innovation. Additionally, its pyridin-2-ylformamido segment enhances molecular recognition, a property leveraged in enzyme inhibitor design and receptor-targeted therapies.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications", "CAS 2648927-82-4 uses", and "peptide coupling reagents". This compound addresses these queries by serving as a high-purity building block for peptide-based therapeutics, a rapidly growing market. Its chiral center at the 2S position also makes it valuable for stereoselective synthesis, a niche yet high-demand area in organic chemistry.

Recent advancements in computational chemistry have spotlighted compounds like (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylpentanoic acid for their molecular docking potential. Studies suggest its hydrogen-bonding motifs could improve drug-receptor interactions, a key focus in personalized oncology. Moreover, its lipophilicity and steric effects are being explored to optimize bioavailability in oral peptide drugs, addressing a major challenge in the field.

In summary, CAS No. 2648927-82-4 represents a cutting-edge tool for peptide chemists and medicinal researchers. Its multifunctional design bridges gaps between chemical biology and therapeutic development, making it a subject of ongoing investigation in both academic and industrial settings. As the demand for next-generation biologics rises, this compound is poised to play a pivotal role in shaping future biomedical breakthroughs.